Cas no 67309-36-8 (1-PHENYL-2-AMINOHEXANE)

1-PHENYL-2-AMINOHEXANE structure
1-PHENYL-2-AMINOHEXANE structure
Product Name:1-PHENYL-2-AMINOHEXANE
CAS No:67309-36-8
MF:C12H19N
MW:177.28596329689
CID:965792
PubChem ID:106708
Update Time:2025-04-19

1-PHENYL-2-AMINOHEXANE Chemical and Physical Properties

Names and Identifiers

    • 1-PHENYL-2-AMINOHEXANE
    • 1-phenylhexan-2-amine
    • 1-Fenylo-3-propylo-aminopropan [Polish]
    • Phenethylamine, alpha-butyl-
    • 67309-36-8
    • 4-12-00-02869 (Beilstein Handbook Reference)
    • 1-Fenylo-3-propylo-aminopropan
    • SCHEMBL3847568
    • DTXSID50874359
    • A-BUTYL BENZENEETHANEAMINE
    • BRN 2640052
    • Benzeneethanamine, alpha-butyl-
    • Inchi: 1S/C12H19N/c1-2-3-9-12(13)10-11-7-5-4-6-8-11/h4-8,12H,2-3,9-10,13H2,1H3
    • InChI Key: UNVLUPRQPLQYGW-UHFFFAOYSA-N
    • SMILES: NC(CC1C=CC=CC=1)CCCC

Computed Properties

  • Exact Mass: 177.15187
  • Monoisotopic Mass: 177.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.02
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